Cas no 2229589-99-3 (4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine)

• Product Name: 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine
• CAS No: 2229589-99-3
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 6561513
• PubChem ID: 165665003
• Update Time: 2025-05-21

4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine
• 2229589-99-3
• EN300-1905839

• Inchi： 1S/C11H15BrN2O2/c1-11(2,13)4-3-8-5-9(12)7-10(6-8)14(15)16/h5-7H,3-4,13H2,1-2H3
• InChI Key： ZBYUNDAXVMKYNX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCC(C)(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine

Chemical Profile of 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine (CAS No. 2229589-99-3)

4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine, identified by the CAS number 2229589-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic amines characterized by its bromo and nitro substituents on the phenyl ring, which contribute to its unique reactivity and potential biological activity. The presence of a secondary amine functionality at the terminal position of a branched alkyl chain further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery.

The structural motif of 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine is highly reminiscent of many bioactive molecules that have been investigated for their pharmacological properties. The bromo and nitro groups are well-known for their ability to modulate electronic properties and participate in various chemical transformations, including nucleophilic aromatic substitution and metal-catalyzed coupling reactions. These features make the compound an attractive intermediate in synthetic chemistry, particularly for the development of more complex scaffolds.

In recent years, there has been a surge in research focused on phenyl derivatives due to their broad spectrum of biological activities. Specifically, compounds containing both bromo and nitro substituents on an aromatic ring have been explored for their potential as kinase inhibitors, anticancer agents, and antimicrobial agents. The secondary amine group in 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine provides a handle for further derivatization, allowing chemists to introduce additional functional groups or linkages that could enhance target specificity or improve pharmacokinetic profiles.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The combination of electronic and steric effects arising from the bromo and nitro groups, coupled with the flexible alkyl chain, allows for fine-tuning of molecular properties such as solubility, lipophilicity, and metabolic stability. These factors are critical in determining the biological efficacy and safety of a drug candidate.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have suggested that 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine could interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, its structural features may allow it to compete with natural substrates or modulate enzyme activity through allosteric binding.

The synthesis of 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine presents an interesting challenge due to the need to handle both electrophilic and nucleophilic functional groups selectively. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have streamlined the process significantly. These techniques not only improve yield but also reduce unwanted byproducts, making large-scale production more feasible.

In addition to its synthetic appeal, 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine has shown promise in preclinical studies as a lead compound for further development. Initial pharmacokinetic assessments indicate that it exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its potential as an active pharmaceutical ingredient (API). Further investigations are warranted to explore its mechanism of action and therapeutic applications.

The role of computational modeling in optimizing lead compounds cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can rapidly screen vast libraries of analogs derived from 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine. This approach accelerates the drug discovery pipeline by identifying promising candidates with enhanced potency and reduced toxicity.

The environmental impact of pharmaceutical research is also gaining traction as a critical consideration in drug development. Sustainable synthetic routes that minimize waste generation and utilize green chemistry principles are being actively pursued. The synthesis of 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine offers an opportunity to implement such practices, ensuring that future pharmaceuticals are developed responsibly.

As our understanding of disease mechanisms evolves, so does our approach to drug design. Targeting novel pathways or modifying existing ones requires innovative molecular entities like 4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine. Its unique structural features make it a valuable asset in the quest for next-generation therapeutics.

In conclusion,4-(3-bromo-5-nitrophenyl)-2-methylbutan-2-amine (CAS No. 2229589-99-3) represents a significant advancement in pharmaceutical chemistry. Its potential as a lead compound for drug development is underscored by its structural complexity, synthetic accessibility, and promising preclinical data. Continued research into this molecule will likely yield novel therapeutics with broad applications across multiple therapeutic areas.